Cas no 81-88-9 (Rhodamine B)

Rhodamine B, also known as rose bengal B, or alkaline Rose Bengal, is a synthetic dye with bright pink color. It has been found in mouse experiments that rhodamine B can cause sarcoma in subcutaneous tissue, and is suspected to be a carcinogen. Rhodamine B has strong fluorescence in solution, and is used as a cell fluorescence stain in the laboratory \ colored glass \ special fireworks and firecrackers and other industries. It has been used as a food additive, However, experiments later proved that rhodamine B can cause cancer, and now it is not allowed to be used as a food stain

Rhodamine B structure

Product Name:Rhodamine B

CAS No:81-88-9

Molecular Formula:C₂₈H₃₁ClN₂O₃

Molecular Weight:479.010346651077

MDL:MFCD00011931

CID:34265

PubChem ID:24845316

Rhodamine B Properties

Names and Identifiers

- Rhodamine B
- Basic Violet 10
- C.I. 45170
- Tetraethylrhodamine
- Rhodamine B solution
- rhodamine B for microscopy
- rhodamine B (laser dye)
- C.I. Basic Violet 10
- Basic Violet 10 (C.I.)
- 9-(2-carboxyphenyl)-3,6-bis(diethylamino)xanthylium chloride
- Rhodamine B [Ion association reagent for photometric and fluorimetric analysis]
- RHODAMINE B EX
- RhodamineB,pure100GR
- RhodamineB,pure500GR
- AKA213
- AKA214
- Brilliant Pink B
- C.I Basic viole
- c.i.749
- D and C Red No. 19
- N,N,N′,N′-Tetraethyl-2-(6-aMino-3-iMino-3H-xanthen-9-yl)benzoic acid
- Pilot578
- redno213
- RhodaMine 610
- Rhodamine B, ozone friendly ready to use spray for TLC
- RhodaMine B, pure
- rhodamine blue
- rhodamine hydrochloride
- Rhodamine O
- Tetraethyl　rhodaMine
- Basic Violet 10
- Rhodamine B(1+)
- Rhodamine B cation
- C.I. Pigment Violet 1
- Rhodamine
- Rhodamine B monocation
- D and C Red 19
- Basazol Red 71P
- Cerise Toner X 1127
- 9-(2-Carboxyphenyl)-3,6-bis(diethylamino)xanthylium
- N-[9-(2-carboxyphenyl)-6-(diethylamino)-3H-xanthen-3-ylidene]-N-ethylethanaminium
- Xanthylium, 9-(2-carboxyphenyl)-3,6-bis(diethylamino)-
- NSC41837
- Rhodamine C
- Rhodamine B parent
- Pilot 578
- Xanthylium, 9-(2-carboxyphen
- [9-(o-Carboxyphenyl)-6-(diethylamino)-3H-xanthen-3-ylidene]diethylammonium chloride (6CI, 7CI)
- Ammonium, [9-(o-carboxyphenyl)-6-(diethylamino)-3H-xanthen-3-ylidene]diethyl-, chloride (8CI)
- Xanthylium, 9-(2-carboxyphenyl)-3,6-bis(diethylamino)-, chloride (9CI)
- 11411 Red
- ADC Rhodamine B
- Aizen Rhodamine B
- Aizen Rhodamine BH
- Aizen Rhodamine BHC
- Akiriku Rhodamine B
- Amezin Rhodamine B Liquid
- Basazol Red 71L
- Basic Rose Extract
- Basic Rose Red
- Basonyl Red 540
- Basonyl Red 545
- Basonyl Red 545FL
- C.I. Food Red 15
- Calcozine Red BX
- Calcozine Rhodamine BXP
- Chromatint Rhodamine B
- D&C Red 19
- D&C Red No. 19
- Diabasic Rhodamine B
- Edicol Supra Rose B
- Edicol Supra Rose BS
- Eriosin Rhodamine B
- FD And C Red No. 19
- Flexo Red 540
- GRM 980
- Hexacol Rhodamine B Extra
- Ikada Rhodamine B
- Japan Red 213
- Japan Red No. 213
- LC 6100
- Mitsui Rhodamine BX
- OP 312
- Red No. 213
- RHB
- Rheonine B
- Rhodamine 610 chloride
- Rhodamine B 500
- Rhodamine B 500 hydrochloride
- +Expand
- MDL： MFCD00011931
- InChIKey： PYWVYCXTNDRMGF-UHFFFAOYSA-N
- Inchi： 1S/C28H30N2O3.ClH/c1-5-29(6-2)19-13-15-23-25(17-19)33-26-18-20(30(7-3)8-4)14-16-24(26)27(23)21-11-9-10-12-22(21)28(31)32;/h9-18H,5-8H2,1-4H3;1H
- SMILES： [Cl-].O=C(C1C(C2=C3C(C=C(N(CC)CC)C=C3)=[O+]C3C2=CC=C(N(CC)CC)C=3)=CC=CC=1)O
- BRN： 4119648

Computed Properties

Exact Mass: 478.202321g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 7
Monoisotopic Mass: 478.202321g/mol
Monoisotopic Mass: 478.202321g/mol
Topological Polar Surface Area: 52.8Å²
Heavy Atom Count: 34
Complexity: 811
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Defined Bond Stereocenter Count: 0
Molecular Weight: 479.0

Experimental Properties

LogP: 2.56500
PSA: 56.69000
Merck: 8183
Refractive Index: 1.6500 (estimate)
Water Partition Coefficient: dissolution
Melting Point: 210-211 (dec.) (lit.)
Flash Point: Fahrenheit: 53.6 ° f
Celsius: 12 ° c
Solubility: H2O: soluble1mg/mL
Color/Form: 0.2% in isopropanol
Color/Form: Green crystals or red purple powder
PH: 3-4 (10g/l, H2O, 20℃)
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
Solubility: Soluble in water and ethanol, slightly soluble in acetone, chloroform, hydrochloric acid and sodium hydroxide solutions
Sensitiveness: Sensitive to humidity
Color index: 45170
Density: 0.79 g/mL at 20 °C

Rhodamine B Security Information

Symbol: GHS02 GHS07
RTECS：BP3675000
WGK Germany：2
Safety Instruction： S7-S16-S24/25-S26-S36/37/39-S39
Risk Phrases：R22; R41; R68
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 1219 3/PG 2
Hazard Statement： H225,H319,H336
Warning Statement： P210,P305+P351+P338,P280
Prompt：dangerous
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PackingGroup：Ⅲ
Risk Phrases： 22-41-52/53
Signal Word：Danger
TSCA：Yes
Toxicity：LD50 i.v. in rats: 89.5 mg/kg (Webb)
HazardClass：9

Rhodamine B Customs Data

HS CODE：32041300
Customs Data：

China Customs Code:
2922299090

Overview:

2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Summary:

2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Rhodamine B Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB52352-1g	Xanthylium, 9-(2-carboxyphenyl)-3,6-bis(diethylamino)-, chloride (1:1)	81-88-9	97%	1g	$6.00	2024-04-19
abcr	AB111868-50 g	Rhodamine B; .	81-88-9		50 g	€54.00	2023-07-20
Ambeed	A951578-1g	9-(2-Carboxyphenyl)-3,6-bis(diethylamino)xanthylium chloride	81-88-9	97%	1g	$7.0	2024-07-24
ChemScence	CS-7637-100mg	Rhodamine B	81-88-9	98.03%	100mg	$60.0	2022-04-26
DC Chemicals	DCL-026-20 mg	Rhodamine B	81-88-9	>98%, Standard References Grade	20mg	$280.0	2022-02-28
MedChemExpress	HY-Y0016-10mM*1mLinDMSO	Rhodamine B	81-88-9	98.03%	10mM*1mLinDMSO	￥550	2023-07-26
S e l l e c k ZHONG GUO	S5641-25mg	Rhodamine B	81-88-9	98.91%	25mg	¥794.78	2023-09-15
TargetMol Chemicals	T7975-20 mg	Rhodamine B	81-88-9	97.93%	20mg	￥ 170	2023-07-10
TRC	R318605-100g	Rhodamine B	81-88-9		100g	$ 98.00	2023-09-06
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A13572-50g	Rhodamine B	81-88-9		50g	￥263.00	2023-04-13

Rhodamine B Synthesis

Synthetic Circuit 1

88-67-5

134161-44-7

81-88-9

Reaction Conditions

1.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C; -78 °C → 0 °C
1.2 30 min, 0 °C; 0 °C → rt; 48 h, rt; rt → 0 °C
1.3 Solvents: Methanol ; 0 °C
1.4 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 10 min, acidified, rt
1.5 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water ; rt

Reference

Synthesis of Rhodamines and Rosamines Using 3,6-Difluoroxanthone as a Common Intermediate

Arambula, Carlos; et al, Journal of Organic Chemistry, 2021, 86(24), 17856-17865

Synthetic Circuit 2

81-88-9

Reaction Conditions

1.1 Reagents: Iron(2+), tris(4H-1,2,4-triazol-4-amine-N1)-, diperchlorate, hydrate (grafted by 1-pyrenecarboxaldehyde, by rhodamine B) Solvents: Toluene ; 24 h, reflux

Reference

Synergetic Spin Crossover and Fluorescence in One-Dimensional Hybrid Complexes

Wang, Chun-Feng; et al, Angewandte Chemie, 2015, 54(5), 1574-1577

Synthetic Circuit 3

2747248-55-9

109-89-7

81-88-9

Reaction Conditions

1.1 20 h, 200 °C
2.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C; -78 °C → 0 °C
2.2 30 min, 0 °C; 0 °C → rt; 48 h, rt; rt → 0 °C
2.3 Solvents: Methanol ; 0 °C
2.4 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 10 min, acidified, rt
2.5 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water ; rt

Reference

Synthesis of Rhodamines and Rosamines Using 3,6-Difluoroxanthone as a Common Intermediate

Arambula, Carlos; et al, Journal of Organic Chemistry, 2021, 86(24), 17856-17865

Synthetic Circuit 4

2747248-54-8

81-88-9

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Acetonitrile ; rt → 90 °C; 1 h, 90 °C
2.1 20 h, 200 °C
3.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C; -78 °C → 0 °C
3.2 30 min, 0 °C; 0 °C → rt; 48 h, rt; rt → 0 °C
3.3 Solvents: Methanol ; 0 °C
3.4 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 10 min, acidified, rt
3.5 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water ; rt

Reference

Synthesis of Rhodamines and Rosamines Using 3,6-Difluoroxanthone as a Common Intermediate

Arambula, Carlos; et al, Journal of Organic Chemistry, 2021, 86(24), 17856-17865

Synthetic Circuit 5

2747248-53-7

81-88-9

Reaction Conditions

1.1 Reagents: Boron trichloride Solvents: Dichloromethane , Tetrahydrofuran ; -78 °C; -78 °C → rt; 75 min, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
2.1 Reagents: Diisopropylethylamine Solvents: Acetonitrile ; rt → 90 °C; 1 h, 90 °C
3.1 20 h, 200 °C
4.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C; -78 °C → 0 °C
4.2 30 min, 0 °C; 0 °C → rt; 48 h, rt; rt → 0 °C
4.3 Solvents: Methanol ; 0 °C
4.4 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 10 min, acidified, rt
4.5 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water ; rt

Reference

Synthesis of Rhodamines and Rosamines Using 3,6-Difluoroxanthone as a Common Intermediate

Arambula, Carlos; et al, Journal of Organic Chemistry, 2021, 86(24), 17856-17865

Synthetic Circuit 6

2747248-52-6

81-88-9

Reaction Conditions

1.1 Reagents: Sodium bicarbonate , Sodium chloride , Sodium hypochlorite , Potassium bromide Catalysts: Tempo Solvents: Dichloromethane , Water ; 1 h, rt
2.1 Reagents: Boron trichloride Solvents: Dichloromethane , Tetrahydrofuran ; -78 °C; -78 °C → rt; 75 min, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
3.1 Reagents: Diisopropylethylamine Solvents: Acetonitrile ; rt → 90 °C; 1 h, 90 °C
4.1 20 h, 200 °C
5.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C; -78 °C → 0 °C
5.2 30 min, 0 °C; 0 °C → rt; 48 h, rt; rt → 0 °C
5.3 Solvents: Methanol ; 0 °C
5.4 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 10 min, acidified, rt
5.5 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water ; rt

Reference

Synthesis of Rhodamines and Rosamines Using 3,6-Difluoroxanthone as a Common Intermediate

Arambula, Carlos; et al, Journal of Organic Chemistry, 2021, 86(24), 17856-17865

Synthetic Circuit 7

348-57-2

450-83-9

81-88-9

Reaction Conditions

1.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ; -78 °C; 10 min, -78 °C; -78 °C → 0 °C; 30 min, 0 °C
1.2 Solvents: Tetrahydrofuran ; -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 10 min, rt
2.1 Reagents: Sodium bicarbonate , Sodium chloride , Sodium hypochlorite , Potassium bromide Catalysts: Tempo Solvents: Dichloromethane , Water ; 1 h, rt
3.1 Reagents: Boron trichloride Solvents: Dichloromethane , Tetrahydrofuran ; -78 °C; -78 °C → rt; 75 min, rt
3.2 Reagents: Sodium bicarbonate Solvents: Water ; rt
4.1 Reagents: Diisopropylethylamine Solvents: Acetonitrile ; rt → 90 °C; 1 h, 90 °C
5.1 20 h, 200 °C
6.1 Reagents: Magnesate(1-), dichloro(1-methylethyl)-, lithium (1:1) Solvents: Tetrahydrofuran ; -78 °C; 30 min, -78 °C; -78 °C → 0 °C
6.2 30 min, 0 °C; 0 °C → rt; 48 h, rt; rt → 0 °C
6.3 Solvents: Methanol ; 0 °C
6.4 Reagents: Hydrochloric acid Solvents: Methanol , Water ; 10 min, acidified, rt
6.5 Reagents: Sodium hydroxide Solvents: Dichloromethane , Water ; rt

Reference

Synthesis of Rhodamines and Rosamines Using 3,6-Difluoroxanthone as a Common Intermediate

Arambula, Carlos; et al, Journal of Organic Chemistry, 2021, 86(24), 17856-17865

Rhodamine B Raw materials

Rhodamine B Preparation Products

Rhodamine B (81-88-9)

Rhodamine B Suppliers

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

(CAS:81-88-9)Rhodamine B

Order Number:TBP03900

Stock Status:in Stock

Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized

Purity:>98%

Pricing Information Last Updated:Tuesday, 21 January 2025 17:58

Price($):price inquiry

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Toshiko Nasu,Hirotsugu Minami Analyst 1989 114 955
3. Titanate for water remediation: synthesis, application, mechanism and optimization

Jingtao Bi,Xin Huang,Jingkang Wang,Qingqing Tao,Ting Wang,Hongxun Hao J. Mater. Chem. A 2020 8 14415
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5. Mesosilica materials and organic pollutant adsorption: part B removal from aqueous solution

L. T. Gibson Chem. Soc. Rev. 2014 43 5173
6. Titanate and titania nanostructured materials for environmental and energy applications: a review

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7. Adsorption behavior and mechanism of β-cyclodextrin–styrene-based polymer for cationic dyes

Xia Li,Long Xie,Xuan Yang,Xiaojuan Nie RSC Adv. 2018 8 40321
8. Degradation of RhB by a sono-Fenton-like process with an iron-foam in the presence of oxalic acid

Guangming Li,Shan Qiu,Fang Ma,Yawan Ji,Xiaofeng Jiang Anal. Methods 2018 10 3976
9. Sensitive spectrophotometric determination of osmium with tin(II) chloride and Rhodamine B after flotation using cyclohexane

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Suzhou Senfeida Chemical Co., Ltd

(CAS:81-88-9)Rhodamine B

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:81-88-9)Rhodamine B

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Cas no 81-88-9 (Rhodamine B)

Rhodamine B Properties

Names and Identifiers

Computed Properties

Experimental Properties

Rhodamine B Security Information

Rhodamine B Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Rhodamine B Price

Rhodamine B Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Rhodamine B Raw materials

Rhodamine B Preparation Products

Rhodamine B Suppliers

Rhodamine B Related Literature

Related Categories

81-88-9 (Rhodamine B) Related Products